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For researchers, scientists, and drug development professionals, maintaining a meticulous and

easily accessible record of experimental data is paramount. Traditional paper notebooks or

scattered digital files often fall short in providing the dynamic, interconnected, and queryable

system needed for modern research. This document outlines a robust protocol for leveraging

Obsidian, a powerful knowledge base application, and its Dataview plugin to create a

comprehensive and efficient system for tracking experimental data. This approach not only

ensures data integrity and organization but also enhances the ability to query, summarize, and

visualize experimental outcomes.

Setting Up Your Digital Laboratory Notebook
The foundation of this system is a well-structured Obsidian vault. Obsidian is a note-taking

application that stores your notes as local Markdown files, ensuring you always own and

control your data.[1]

Protocol for Initial Setup:

Install Obsidian: Download and install Obsidian from the official website.

Create a New Vault: A vault is a folder on your local file system where Obsidian will store all

your notes and associated files. Create a new vault and name it appropriately (e.g.,

"Malaria_Drug_Discovery_Lab_Book").
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Establish a Folder Structure: A logical folder structure is crucial for organization.[2] A

recommended structure includes:

00_Templates: To store note templates for experiments, protocols, and meetings.

01_Projects: Top-level folders for each research project.

02_Experiments: Within each project folder, a dedicated space for individual experiment

notes.

03_Protocols: A central repository for all standard operating procedures (SOPs).

04_Data: For raw data files, images, and other attachments.

05_Literature: Notes and summaries from research papers.

06_Dashboards: Notes that contain Dataview queries to summarize and display data.

Install Essential Plugins: Navigate to Settings > Community Plugins and install the following:

Dataview: This is the core plugin that allows you to query your notes like a database.[3][4]

Templater: This plugin enables the creation of dynamic and pre-populated note templates.

[5][6]

Standardizing Data Capture with Templates
Consistency in data entry is key to effective data tracking. The Templater plugin allows you to

create detailed templates for your experimental notes, ensuring that all necessary metadata is

captured in a uniform format.[5][7]

Protocol for Creating an Experiment Template:

Create a new note in your 00_Templates folder and name it "Experiment_Template".

Paste the following into the note. This template uses YAML frontmatter (the section between

the ---) to define key-value pairs of metadata.[7]
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Configure Templater: Go to Settings > Templater and set the "Template folder location" to

your 00_Templates folder.

Now, when you create a new note for an experiment, you can use the Templater hotkey to

insert this template, which will automatically populate the creation date and provide fields for

essential experimental details.

Data Presentation: Summarizing Quantitative Data
with Dataview
The true power of this system comes from the ability to query the metadata you've diligently

collected in your experimental notes. Dataview allows you to create dynamic tables that

summarize your quantitative data, providing a clear overview of your results.[3][4][7]

Protocol for Creating a Data Summary Table:

Create a new note in your 06_Dashboards folder and name it "Malaria Project Dashboard".

To generate a table summarizing the results of all completed experiments for a specific

project, you can use the following Dataview query:

This query will search all notes in the "02_Experiments" folder, filter for those related to the

"Malaria Drug Discovery" project with a "completed" status, and display the specified metadata

fields in a table.

Example Data Summary Table:

Experiment ID Compound
Concentration
(µM)

% Inhibition IC50 (nM)

20251215-01 Compound-A 10 95.2 50

20251216-01 Compound-B 10 88.7 120

20251217-01 Compound-A 5 75.4 50
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Maintaining a central repository of detailed experimental protocols is crucial for reproducibility.

In Obsidian, you can create a dedicated note for each protocol and link to it from your

experimental notes.

Protocol for Managing Experimental Protocols:

For each standard protocol, create a new note in the 03_Protocols folder.

Give the note a descriptive title (e.g., "Cell Viability Assay Protocol").

Write out the detailed methodology, including materials, step-by-step instructions, and any

necessary calculations.

In your experiment template, you can create a link to the relevant protocol note. This ensures

that every experiment is clearly associated with the methodology used.

Mandatory Visualization: Diagrams with Graphviz
Visual representations of signaling pathways, experimental workflows, and logical relationships

are essential for communication and understanding in research. Graphviz is a powerful tool for

creating these diagrams using the DOT language.

Signaling Pathway: MAPK/ERK Pathway
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Experimental Workflow: High-Throughput Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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